Cas no 823228-11-1 (Benzaldehyde, 2-(3-decene-1,5-diynyl)-)

• Product name: Benzaldehyde, 2-(3-decene-1,5-diynyl)-
• CAS No: 823228-11-1
• MF: C₁₇H₁₆O
• MW: 236.30834
• CID: 694097
• PubChem ID: 71419158

Benzaldehyde, 2-(3-decene-1,5-diynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(3-decene-1,5-diynyl)-
• 2-dec-3-en-1,5-diynylbenzaldehyde
• 2-(Dec-3-ene-1,5-diyn-1-yl)benzaldehyde
• DTXSID40838425
• 823228-11-1

• Inchi： InChI=1S/C17H16O/c1-2-3-4-5-6-7-8-9-12-16-13-10-11-14-17(16)15-18/h7-8,10-11,13-15H,2-4H2,1H3
• InChI Key： OTFIUDISBQIVQM-UHFFFAOYSA-N
• SMILES： CCCCC#CC=CC#CC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 236.120115130g/mol
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų